Cas no 2138821-79-9 (2-Butenamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl-)

• Product Name: 2-Butenamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl-
• CAS No: 2138821-79-9
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5261488
• Update Time: 2025-09-23

2-Butenamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl-

• Inchi： 1S/C14H20N2O/c1-5-9(2)14(17)16-13-7-6-10(3)12(8-15)11(13)4/h5-7H,8,15H2,1-4H3,(H,16,17)
• InChI Key： DKOXOUSJHWHJNG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(CN)=C1C)(=O)C(C)=CC

Additional information on 2-Butenamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl-

Research Brief on 2-Butenamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl- (CAS: 2138821-79-9)

The compound 2-Butenamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl- (CAS: 2138821-79-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of 2-Butenamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl-, which contribute to its selective binding affinity for specific biological targets. The compound's amide and aminomethyl functional groups are believed to play a critical role in its interaction with enzymes and receptors, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

In vitro and in vivo studies have demonstrated that 2-Butenamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl- exhibits potent inhibitory effects on certain inflammatory pathways, particularly those involving NF-κB and MAPK signaling. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that the compound may have neuroprotective properties, opening avenues for research in neurodegenerative disorders.

The synthesis of 2-Butenamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl- has been optimized in recent years, with several research groups reporting improved yields and purity. Key advancements include the use of novel catalysts and green chemistry approaches to minimize environmental impact. These developments are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising results, challenges remain in the development of 2-Butenamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 2-Butenamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl- (CAS: 2138821-79-9) represents a promising molecule with diverse therapeutic potential. Continued research into its biological activity, optimization of its synthetic routes, and thorough evaluation of its safety profile will be crucial for its advancement in the pharmaceutical pipeline. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new hope for addressing unmet medical needs.